Deoxycholic acid glycine conjugate

• CAS No.: 360-65-6
• Product Name: Deoxycholic acid glycine conjugate
• Molecular Formula: C26H43NO5
• Molecular Weight: 449.6 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• Standard InChI: InChI=1S/C26H43NO5/c1-15(4-9-23(30)27-14-24(31)32)19-7-8-20-18-6-5-16-12-17(28)10-11-25(16,2)21(18)13-22(29)26(19,20)3/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16-,17-,18?,19-,20?,21?,22+,25+,26-/m1/s1
• Standard InChIKey: WVULKSPCQVQLCU-BUXLTGKBSA-N
• Isomeric SMILES: C[C@H](CCC(=O)NCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
• Canonical SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
• Appearance: Powder
• Physical Description: Solid
• Description: Deoxycholic acid glycine conjugate, also known as glycodeoxycholate or deoxycholylglycine, belongs to the class of organic compounds known as glycinated bile acids and derivatives. Glycinated bile acids and derivatives are compounds with a structure characterized by the presence of a glycine linked to a bile acid skeleton. Deoxycholic acid glycine conjugate is considered to be a practically insoluble (in water) and relatively neutral molecule. Deoxycholic acid glycine conjugate has been found in human hepatic tissue and prostate tissues, and has also been primarily detected in bile, feces, urine, and blood. Within the cell, deoxycholic acid glycine conjugate is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, deoxycholic acid glycine conjugate is involved in the cerebrotendinous xanthomatosis (CTX) pathway, congenital bile acid synthesis defect type II pathway, bile acid biosynthesis pathway, and congenital bile acid synthesis defect type III pathway. Deoxycholic acid glycine conjugate is also involved in a few metabolic disorders, which include the familial hypercholanemia (fhca) pathway, 27-hydroxylase deficiency, and the zellweger syndrome pathway.; A bile salt formed in the liver by conjugation of deoxycholate with glycine, usually as the sodium salt. It acts as a detergent to solubilize fats for absorption and is itself absorbed. It is used as a cholagogue and choleretic.
• Solubility: 0.0027 mg/mL
• Synonyms: Acid, Glycodeoxycholic; Deoxycholate, Glycine; Deoxycholylglycine; Glycine Deoxycholate; Glycodeoxycholate; Glycodeoxycholic Acid
• PubChem Compound: 22833539
• Last Modified: Dec 23 2021